Cas no 1850879-26-3 (3-[1-(aminomethyl)cyclopropyl]propan-1-ol)

• Product Name: 3-[1-(aminomethyl)cyclopropyl]propan-1-ol
• CAS No: 1850879-26-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6540631
• Update Time: 2025-07-18

3-[1-(aminomethyl)cyclopropyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[1-(aminomethyl)cyclopropyl]propan-1-ol
• Cyclopropanepropanol, 1-(aminomethyl)-

• Inchi： 1S/C7H15NO/c8-6-7(3-4-7)2-1-5-9/h9H,1-6,8H2
• InChI Key： ORQVVESXUJPGHQ-UHFFFAOYSA-N
• SMILES： C1(CN)(CCCO)CC1

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 210.7±13.0 °C(Predicted)
• pka: 15.18±0.10(Predicted)

Additional information on 3-[1-(aminomethyl)cyclopropyl]propan-1-ol

Professional Introduction to Compound with CAS No. 1850879-26-3 and Product Name: 3-[1-(aminomethyl)cyclopropyl]propan-1-ol

The compound with the CAS number 1850879-26-3 and the product name 3-[1-(aminomethyl)cyclopropyl]propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure, featuring a cyclopropyl group linked to a propanol backbone with an aminomethyl substituent, offers a versatile platform for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel scaffolds that can enhance drug efficacy and reduce side effects. The presence of the aminomethyl group in 3-[1-(aminomethyl)cyclopropyl]propan-1-ol makes it particularly interesting for medicinal chemists. This functional group can participate in various chemical reactions, including condensation, alkylation, and coupling reactions, which are essential for synthesizing more complex molecules. The cyclopropyl ring, on the other hand, is known for its stability and ability to influence the electronic properties of adjacent functional groups, making it a valuable component in drug design.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The 1-(aminomethyl)cyclopropyl moiety has been studied for its interactions with biological targets, particularly enzymes and receptors involved in metabolic pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes, which could make it useful in treating conditions related to metabolic disorders. Additionally, the propanol backbone provides a hydrophilic extension that can improve solubility and bioavailability, critical factors for drug formulation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. The structural features of 3-[1-(aminomethyl)cyclopropyl]propan-1-ol, such as the cyclopropyl ring and the aminomethyl group, have been analyzed using molecular modeling techniques to identify potential binding sites on target proteins. These simulations have provided valuable insights into how this compound might interact with biological systems, guiding the design of more effective derivatives.

The synthesis of 3-[1-(aminomethyl)cyclopropyl]propan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the aminomethyl group into the cyclopropyl ring is particularly challenging due to the reactivity of both functional groups. However, recent improvements in synthetic methodologies have made it possible to achieve these transformations more efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high precision.

Once synthesized, the compound undergoes rigorous testing to assess its pharmacological properties. This includes evaluating its potency, selectivity, pharmacokinetics, and safety profile. The aminomethyl group plays a crucial role in these evaluations, as it can modulate the compound's interaction with biological targets. For instance, modifications at this position can enhance binding affinity or alter metabolic stability, which are critical factors for drug development.

The potential applications of 3-[1-(aminomethyl)cyclopropyl]propan-1-ol extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique structural features could provide advantages over existing compounds. For example, derivatives of this molecule might exhibit improved efficacy as pesticides or herbicides while maintaining environmental safety.

In conclusion, 3-[1-(aminomethyl)cyclopropyl]propan-1-ol (CAS No. 1850879-26-3) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As computational methods continue to advance, researchers will be able to more effectively explore the potential of this compound and its derivatives.